Cas no 2229285-71-4 (1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclopentane-1-carboxylic acid
• CAS No: 2229285-71-4
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 6338300
• PubChem ID: 165710323
• Update Time: 2025-06-12

1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclopentane-1-carboxylic acid
• 2229285-71-4
• 1-({[(tert-butoxy)carbonyl]amino}(phenyl)methyl)cyclopentane-1-carboxylic acid
• EN300-1876524

• Inchi： 1S/C18H25NO4/c1-17(2,3)23-16(22)19-14(13-9-5-4-6-10-13)18(15(20)21)11-7-8-12-18/h4-6,9-10,14H,7-8,11-12H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： OCWORSOUEQFDMY-UHFFFAOYSA-N
• SMILES： OC(C1(C(C2C=CC=CC=2)NC(=O)OC(C)(C)C)CCCC1)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclopentane-1-carboxylic acid

Introduction to 1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclopentane-1-carboxylic acid (CAS No. 2229285-71-4)

1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclopentane-1-carboxylic acid (CAS No. 2229285-71-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclopentane-1-carboxylic acid consists of a cyclopentane ring with a carboxylic acid group and a substituted phenylmethyl group. The tert-butoxycarbonyl (Boc) protecting group on the amino moiety plays a crucial role in stabilizing the compound during synthesis and subsequent processing. This structural complexity not only enhances the compound's stability but also confers specific biological activities that are of interest to researchers.

Recent studies have highlighted the potential of 1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclopentane-1-carboxylic acid in modulating various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclopentane-1-carboxylic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclopentane-1-carboxylic acid has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively targets and inhibits the growth of certain cancer cell lines, particularly those overexpressing specific receptors or enzymes. The mechanism of action appears to involve the disruption of key signaling pathways that are essential for cancer cell survival and proliferation.

The synthetic route to produce 1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclopentane-1-carboxylic acid is well-documented in the literature. The process typically involves several steps, including the formation of the cyclopentane ring, introduction of the carboxylic acid group, and attachment of the phenylmethyl and Boc protecting groups. Advanced synthetic techniques such as transition metal-catalyzed reactions and stereoselective transformations are often employed to ensure high yields and purity of the final product.

The physicochemical properties of 1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclopentane-1-carboxylic acid, including its solubility, stability, and bioavailability, have been extensively studied. These properties are critical for optimizing its use in both preclinical and clinical settings. For example, enhancing water solubility through chemical modifications or formulation strategies can improve the compound's absorption and distribution in biological systems.

Clinical trials involving 1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclopentane-1-carboxylic acid are currently underway to evaluate its safety and efficacy in treating various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal adverse effects. Further studies are needed to fully elucidate its therapeutic potential and determine optimal dosing regimens.

In conclusion, 1-({(tert-butoxy)carbonylamino}(phenyl)methyl)cyclopentane-1-carboxylic acid (CAS No. 2229285-71-4) represents a promising candidate for the development of novel therapeutic agents due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field of medicinal chemistry.